Cas no 1212920-39-2 ((2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 1212920-39-2
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 5919811
• PubChem ID: 66514216
• Update Time: 2025-06-08

(2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-4-fluoro-3-nitro-, (βS)-
• (s)-2-Amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol
• (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol
• CS-0352923
• EN300-1845525
• 1212920-39-2
• AKOS015928717

• Inchi： 1S/C8H9FN2O3/c9-6-2-1-5(7(10)4-12)3-8(6)11(13)14/h1-3,7,12H,4,10H2/t7-/m1/s1
• InChI Key： PPUQYNNVAUIWPF-SSDOTTSWSA-N
• SMILES： [C@@H](C1C=CC(F)=C(N(=O)=O)C=1)(N)CO

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 382.1±42.0 °C(Predicted)
• pka: 12.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol

Professional Introduction to (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 1212920-39-2)

The compound (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol, identified by the CAS number 1212920-39-2, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a stereogenic center at the carbon atom adjacent to the amino group, which is a critical feature for its potential applications in drug development. The presence of both a fluoro and a nitro substituent on the aromatic ring introduces unique electronic and steric properties, making this compound a versatile building block for the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of enantiomerically pure compounds due to their improved pharmacological profiles and reduced side effects. The stereochemistry of (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol makes it an attractive candidate for such applications. The absolute configuration at the stereogenic center is crucial for ensuring the biological activity and efficacy of any drug candidates derived from this scaffold. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity, which is essential for clinical success.

The fluorine atom in the aromatic ring of (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol is a key structural feature that influences both the metabolic stability and binding affinity of drug candidates. Fluorinated aromatic compounds are widely recognized for their ability to enhance lipophilicity, improve binding interactions with biological targets, and prolong half-life in vivo. This makes them particularly valuable in the design of kinase inhibitors, antiviral agents, and other therapeutic molecules. The nitro group, on the other hand, contributes to electron-withdrawing effects that can modulate reactivity and influence conformational preferences.

Current research in medicinal chemistry has demonstrated that incorporating both fluoro and nitro substituents into a single molecular framework can lead to synergistic effects that enhance overall pharmacological properties. For instance, studies have shown that such combinations can improve metabolic stability by resisting oxidative degradation and can also enhance binding affinity by optimizing interactions with protein targets. The compound (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol exemplifies these principles, offering a promising scaffold for further derivatization and optimization.

The synthesis of complex pharmaceutical intermediates like (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol often involves multi-step processes that require precise control over reaction conditions and stereochemistry. Recent advancements in flow chemistry have enabled more efficient and scalable production of such chiral compounds. Flow systems provide excellent control over reaction parameters such as temperature, pressure, and residence time, which are critical for achieving high yields and enantiomeric purity. This approach also enhances safety by minimizing solvent usage and reducing exposure to hazardous conditions.

In addition to its synthetic significance, (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol has been explored as a key intermediate in the development of novel therapeutic agents. For example, researchers have investigated its potential as a precursor for kinase inhibitors targeting various cancers. By modifying the substituents on the aromatic ring or introducing additional functional groups, it is possible to fine-tune the pharmacological properties of derived compounds. Preliminary studies have shown promising results in vitro, indicating potent inhibitory activity against specific kinases with favorable selectivity profiles.

Computational modeling and molecular dynamics simulations have also played a crucial role in understanding the behavior of (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol and its derivatives. These tools allow researchers to predict binding interactions with biological targets at an atomic level of detail, providing insights into structure-function relationships. By integrating experimental data with computational approaches, scientists can accelerate the design process and identify optimal leads for further development. This interdisciplinary approach has become indispensable in modern drug discovery.

The versatility of (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol extends beyond its applications in oncology research. It has also been considered for use in antiviral therapies, where fluoro-substituted compounds are known to exhibit enhanced stability against enzymatic degradation. Furthermore, its chiral nature makes it suitable for exploring enantioselective catalysis pathways that could lead to more sustainable synthetic methods. As interest in green chemistry grows within the pharmaceutical industry, such innovations are becoming increasingly important.

Future directions in research may involve exploring new synthetic routes to improve accessibility and scalability of (2S)-2-amino-2-(4-fluoro-3-nitrophenyl)ethan-1-ol. Additionally, investigating its biological activity across different therapeutic areas could uncover novel applications that were not initially considered. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.